N-Demethyl Lincomycin Hydrochloride
N-Demethyl Lincomycin Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
14600-41-0
VCID:
VC0031280
InChI:
InChI=1S/C17H32N2O6S.ClH/c1-4-5-9-6-10(18-7-9)16(24)19-11(8(2)20)15-13(22)12(21)14(23)17(25-15)26-3;/h8-15,17-18,20-23H,4-7H2,1-3H3,(H,19,24);1H/t8-,9-,10+,11-,12+,13-,14-,15-,17-;/m1./s1
SMILES:
CCCC1CC(NC1)C(=O)NC(C2C(C(C(C(O2)SC)O)O)O)C(C)O.Cl
Molecular Formula:
C17H33ClN2O6S
Molecular Weight:
429.0 g/mol
N-Demethyl Lincomycin Hydrochloride
CAS No.: 14600-41-0
Cat. No.: VC0031280
Molecular Formula: C17H33ClN2O6S
Molecular Weight: 429.0 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 14600-41-0 |
|---|---|
| Molecular Formula | C17H33ClN2O6S |
| Molecular Weight | 429.0 g/mol |
| IUPAC Name | (2S,4R)-N-[(1R,2R)-2-hydroxy-1-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-methylsulfanyloxan-2-yl]propyl]-4-propylpyrrolidine-2-carboxamide;hydrochloride |
| Standard InChI | InChI=1S/C17H32N2O6S.ClH/c1-4-5-9-6-10(18-7-9)16(24)19-11(8(2)20)15-13(22)12(21)14(23)17(25-15)26-3;/h8-15,17-18,20-23H,4-7H2,1-3H3,(H,19,24);1H/t8-,9-,10+,11-,12+,13-,14-,15-,17-;/m1./s1 |
| Standard InChI Key | CHKUTFKCSCMSCE-NLBLSBHASA-N |
| Isomeric SMILES | CCC[C@@H]1C[C@H](NC1)C(=O)N[C@@H]([C@@H]2[C@@H]([C@@H]([C@H]([C@H](O2)SC)O)O)O)[C@@H](C)O.Cl |
| SMILES | CCCC1CC(NC1)C(=O)NC(C2C(C(C(C(O2)SC)O)O)O)C(C)O.Cl |
| Canonical SMILES | CCCC1CC(NC1)C(=O)NC(C2C(C(C(C(O2)SC)O)O)O)C(C)O.Cl |
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